Cas no 2551118-73-9 (3,3-dimethyl-2-(pyrimidin-4-yl)butanoic acid)

• Product Name: 3,3-dimethyl-2-(pyrimidin-4-yl)butanoic acid
• CAS No: 2551118-73-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD32874955
• CID: 5671615
• PubChem ID: 155822370
• Update Time: 2023-11-27

3,3-dimethyl-2-(pyrimidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-(pyrimidin-4-yl)butanoic acid
• EN300-27151947
• 2551118-73-9
• 3,3-Dimethyl-2-pyrimidin-4-ylbutanoic acid

• MDL： MFCD32874955
• Inchi： 1S/C10H14N2O2/c1-10(2,3)8(9(13)14)7-4-5-11-6-12-7/h4-6,8H,1-3H3,(H,13,14)
• InChI Key： HPSYHBKAEKSESC-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CN=CN=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų